Cas no 1824122-17-9 (2-chloro-5-(pyrrolidin-3-yloxy)pyridine)

• Product Name: 2-chloro-5-(pyrrolidin-3-yloxy)pyridine
• CAS No: 1824122-17-9
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 6079485
• PubChem ID: 22491711
• Update Time: 2025-06-20

2-chloro-5-(pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(pyrrolidin-3-yloxy)pyridine
• Pyridine, 2-chloro-5-(3-pyrrolidinyloxy)-
• 1824122-17-9
• EN300-1981561

• Inchi： 1S/C9H11ClN2O/c10-9-2-1-7(6-12-9)13-8-3-4-11-5-8/h1-2,6,8,11H,3-5H2
• InChI Key： MXKYFUQSGMVSEQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(OC2CCNC2)C=C1

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 322.2±42.0 °C(Predicted)
• pka: 8.96±0.10(Predicted)

Additional information on 2-chloro-5-(pyrrolidin-3-yloxy)pyridine

Introduction to 2-chloro-5-(pyrrolidin-3-yloxy)pyridine (CAS No. 1824122-17-9)

2-chloro-5-(pyrrolidin-3-yloxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1824122-17-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyridine core substituted with a chloro group at the 2-position and an oxy-pyrrolidine moiety at the 5-position. The structural arrangement of this molecule imparts unique chemical and pharmacological properties, making it a valuable scaffold for developing novel therapeutic agents.

The pyrrolidin-3-yloxy substituent in 2-chloro-5-(pyrrolidin-3-yloxy)pyridine contributes to its potential bioactivity by introducing a flexible, nitrogen-containing ring system that can interact with biological targets. Pyrrolidine derivatives are well-documented for their role in various pharmacological applications, including central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory compounds. The incorporation of this moiety into the pyridine framework enhances the compound's solubility and metabolic stability, which are critical factors in drug development.

In recent years, there has been growing interest in 2-chloro-5-(pyrrolidin-3-yloxy)pyridine due to its potential as an intermediate in synthesizing small-molecule inhibitors targeting specific enzymes and receptors. For instance, studies have explored its utility in developing kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The chloro group on the pyridine ring facilitates further functionalization through nucleophilic substitution reactions, allowing chemists to tailor the molecule for desired pharmacokinetic profiles.

One of the most compelling aspects of 2-chloro-5-(pyrrolidin-3-yloxy)pyridine is its versatility in medicinal chemistry. Researchers have leveraged its structure to design compounds with enhanced binding affinity and selectivity for biological targets. For example, modifications at the 3-position of the pyrrolidine ring have been investigated to improve metabolic stability while maintaining efficacy. Such structural optimizations are essential for translating promising leads into viable drug candidates.

The synthesis of 2-chloro-5-(pyrrolidin-3-yloxy)pyridine typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Key steps include nucleophilic aromatic substitution to introduce the chloro group, followed by etherification to attach the pyrrolidinyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities. These synthetic strategies highlight the compound's accessibility for industrial-scale production.

From a pharmacological perspective, 2-chloro-5-(pyrrolidin-3-yloxy)pyridine has shown promise in preclinical studies as a lead compound for further development. Its ability to modulate enzyme activity and receptor interactions makes it a candidate for treating a wide range of diseases. Notably, researchers have observed favorable interactions between this compound and proteins involved in signal transduction pathways, suggesting its potential in addressing disorders such as neurodegenerative diseases and autoimmune conditions.

The chemical properties of 2-chloro-5-(pyrrolidin-3-yloxy)pyridine, including its solubility, stability, and reactivity, make it an attractive building block for drug design. Computational modeling and high-throughput screening have been instrumental in identifying derivatives with improved pharmacological profiles. These computational approaches allow researchers to predict binding affinities and metabolic liabilities before conducting expensive wet-lab experiments.

In conclusion, 2-chloro-5-(pyrrolidin-3-yloxy)pyridine (CAS No. 1824122-17-9) represents a significant advancement in pharmaceutical chemistry. Its unique structure and bioactivity make it a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of drug discovery efforts in the coming years.